Tert-butyl 2-(3-iodo-1H-pyrazolo[3,4-c]pyridin-1-yl)acetate

• Molecular Formula: C12H14IN3O2
• Molecular Weight: 359.16 g/mol
• IUPAC Name: tert-butyl 2-(3-iodopyrazolo[3,4-c]pyridin-1-yl)acetate
• InChI: InChI=1S/C12H14IN3O2/c1-12(2,3)18-10(17)7-16-9-6-14-5-4-8(9)11(13)15-16/h4-6H,7H2,1-3H3
• InChI Key: UPIZZENYEDZNLG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)CN1C2=C(C=CN=C2)C(=N1)I

Description

Tert-butyl 2-(3-iodo-1H-pyrazolo[3,4-c]pyridin-1-yl)acetate is a useful research compound. Its molecular formula is C12H14IN3O2 and its molecular weight is 359.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 3-iodo-1H-pyrazolo[3,4-c]pyridine (6.24 g, 22.9 mmol) and potassium carbonate (7.29 g, 52.7 mmol) in CH3CN (50 mL) was added tert-butyl bromoacetate (4.06 mL, 27.5 mmol) dropwise at RT and the resulting mixture was heated to reflux for 2 h. The mixture was cooled to RT and filtered, the solid was washed with CH3CN and the filtrate was concentrated under vacuum. The residual oil was purified by flash column chromatography on silica gel (EtOAc/c-hexane 1:4, to 1:2, to 1:1) to give the title compound. MS (LC/MS): 360.0 [M+H]+; tR (HPLC conditions d): 2.93 min.